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Compound of Interest

Compound Name: Dihydrocytochalasin B

Cat. No.: B013727

FOR IMMEDIATE RELEASE

Researchers and drug development professionals now have a centralized resource for the safe
handling and disposal of Dihydrocytochalasin B. This guide provides essential, immediate
safety protocols and logistical information, designed to be the preferred source for laboratory
safety and chemical handling. By offering value beyond the product itself, this document aims
to build deep trust and ensure the well-being of those working with this potent compound.

Dihydrocytochalasin B is a toxic compound that requires careful handling to prevent
exposure. It is fatal if swallowed, in contact with skin, or if inhaled, and is suspected of causing
cancer.[1][2] Adherence to the following personal protective equipment (PPE) and handling
protocols is critical for laboratory safety.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure to
Dihydrocytochalasin B. The following table summarizes the required equipment, compiled
from multiple safety data sheets.
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Specifications and

PPE Category Item Standard
andards
Must comply with OSHA's eye
Chemical Safety Goggles or and face protection regulations

Eye and Face Protection ] )
Face Shield in 29 CFR 1910.133 or

European Standard EN166.[3]

Inspect gloves prior to use.
. . ) Use proper glove removal
Skin Protection Protective Gloves ) ) )
technique to avoid skin

contact.[1]

Wear appropriate protective
Protective Clothing clothing to prevent skin

exposure.[3]

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements is
) ) NIOSH/MSHA Approved necessary.[3] A dust mask of
Respiratory Protection ) ) o
Respirator type N95 (US) is a minimum.
[4] Positive-pressure supplied
air respirators may be required
for high airborne contaminant

concentrations.[2]

Safe Handling and Operational Plan

Proper handling procedures are crucial to minimize the risk of exposure during routine
laboratory work.

General Handling:
e Wash hands thoroughly after handling.[2][3]

o Use with adequate ventilation, such as in a chemical fume hood.[3][5]
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Minimize dust generation and accumulation.[3]

Avoid contact with eyes, skin, and clothing.[3]

Do not eat, drink, or smoke when using this product.[1][2]

Keep the container tightly closed when not in use.[3]

Storage:

» Store in a tightly closed container.[3]

» Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

o Store locked up.[1][2] The recommended storage temperature is -20°C.[4]

Emergency Procedures and Disposal Plan

In the event of an emergency, immediate and appropriate action is critical.
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Emergency Scenario First Aid and Spill Response

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[3]

Get medical aid immediately. Flush skin with
) plenty of soap and water for at least 15 minutes
Skin Contact ] ) ) )
while removing contaminated clothing and

shoes.[1][3]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid immediately.[1][3]
Do NOT induce vomiting. If conscious and alert,
Ingestion rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid immediately.[3]

Vacuum or sweep up material and place it into a
) suitable, closed disposal container. Avoid
Spills and Leaks ) -
generating dusty conditions. Ensure adequate

ventilation.[3]

Disposal:

o Disposal of Dihydrocytochalasin B and its containers should be in accordance with
applicable regional, national, and local laws and regulations.[2]

e Do not allow the product to enter drains.[1]

o Waste codes should be assigned by the user based on the application for which the product
was used.[2]

Mechanism of Action: Inhibition of Actin
Polymerization
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Dihydrocytochalasin B is a member of the cytochalasin family of mycotoxins that act as
potent inhibitors of actin assembly.[6] Its primary mechanism involves binding to the fast-
growing "barbed" end of filamentous actin (F-actin). This action blocks the addition of globular
actin (G-actin) monomers, thereby inhibiting filament elongation and disrupting the dynamic
processes of the actin cytoskeleton.[3][7]

Actin Polymerization

i +
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Caption: Mechanism of Dihydrocytochalasin B action on actin polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrocytochalasin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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